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Compound of Interest

Compound Name: Iron oxide

Cat. No.: B8711397 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of iron oxide, a common compound in various research and development

applications. Adherence to these procedures will minimize risks and ensure a safe laboratory

environment.

Health Hazards and Exposure Limits
Iron oxide is generally considered to have low toxicity, but it can pose health risks, primarily

through inhalation of dust particles.[1][2] Acute exposure may cause mechanical irritation to the

eyes and skin.[1] Chronic inhalation of iron oxide dust can lead to a benign pneumoconiosis

called siderosis, which is visible on chest X-rays but typically does not cause disability unless

there is concurrent exposure to fibrotic agents like silica.[1] In some cases, exposure to iron
oxide fumes can cause metal fume fever, a flu-like illness.[3]

Occupational Exposure Limits for Iron Oxide Fume/Dust:
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Agency
Exposure Limit (Time-
Weighted Average)

Notes

OSHA PEL: 10 mg/m³ (8-hour)
Permissible Exposure Limit[3]

[4]

NIOSH REL: 5 mg/m³ (10-hour)
Recommended Exposure

Limit[3][4][5]

ACGIH TLV: 5 mg/m³ (8-hour)
Threshold Limit Value

(respirable fraction)[3][4]

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling iron oxide to prevent exposure.

PPE Category Specification Rationale

Hand Protection Leather or rubber gloves.[1]
To prevent skin contact and

irritation.

Eye Protection
Safety glasses, goggles, or a

face shield.[1]

To protect against dust

particles and mechanical

irritation.

Respiratory Protection

A NIOSH/MSHA approved

respirator should be used if

exposure limits are exceeded

or if dust is generated.[4] For

concentrations up to 50 mg/m³,

an N95, R95, or P95

particulate respirator is

recommended.[5]

To prevent inhalation of

airborne particles and the risk

of siderosis.

Body Protection
Appropriate protective clothing

to prevent skin exposure.[4][6]

To minimize skin contact with

the powder.
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A systematic approach to handling iron oxide from receipt to disposal is crucial for safety and

logistical efficiency.

1. Receiving and Storage:

Upon receipt, inspect containers for damage.

Store iron oxide in a dry, cool, and well-ventilated area.[4][6]

Keep containers tightly closed to prevent moisture absorption and contamination.[4][6]

Store away from incompatible materials such as strong oxidizing agents, hydrazine, calcium

hypochlorite, and performic acid.[1][7]

2. Handling and Use:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

generation.[8]

Avoid creating dust.[1][9] Use wet methods for cleaning if possible.

Prohibit eating, drinking, and smoking in areas where iron oxide is handled.[3]

Wash hands thoroughly after handling.[3][10]

3. Spill Response:

In case of a spill, clean up using dry procedures to avoid dusting.[1]

Wear appropriate PPE during cleanup.

Collect the spilled material in a suitable, labeled container for disposal.[1]

Disposal Plan
Iron oxide is not classified as a federal hazardous waste.[1] However, disposal should be

conducted in accordance with local, state, and federal regulations.

1. Waste Collection:
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Collect waste iron oxide in sealed and clearly labeled containers.[1]

2. Disposal Method:

If recycling or reuse is not feasible, the material may be disposed of in a chemically secure

landfill.[1]

Always consult with your institution's environmental health and safety (EHS) department for

specific disposal guidelines.

Experimental Workflow: Safe Handling of Iron Oxide
The following diagram illustrates the logical workflow for the safe handling of iron oxide in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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